2-methyl-4-(4-methyl-1-piperazinyl)-6-(4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)pyrimidine

• IUPAC Name: 2-methyl-4-(4-methylpiperazin-1-yl)-6-[4-[4-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C21H27F3N6O2S/c1-16-25-19(28-9-7-27(2)8-10-28)15-20(26-16)29-11-13-30(14-12-29)33(31,32)18-5-3-17(4-6-18)21(22,23)24/h3-6,15H,7-14H2,1-2H3
• InChI Key: VGAUEBLPDBAVPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(F)(F)F)N4CCN(CC4)C
• Molecular Formula: C21H27F3N6O2S
• Molecular Weight: 484.5 g/mol

Description

2-methyl-4-(4-methyl-1-piperazinyl)-6-(4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)pyrimidine is a useful research compound. Its molecular formula is C21H27F3N6O2S and its molecular weight is 484.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 484.18682979 g/mol and the complexity rating of the compound is 740. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related pyrimidine derivatives has been extensively studied, with a focus on producing compounds with specific antibacterial and antimicrobial properties. For instance, Matsumoto and Minami (1975) described the preparation and antibacterial activity of a series of pyrido(2,3-d)pyrimidine derivatives, highlighting the importance of structural modifications to enhance biological activity (Matsumoto & Minami, 1975).

Biological Applications and Activity

• The antimicrobial activity of pyrimidine derivatives, including those with sulfonyl moieties, has been documented, suggesting their potential use in developing new antimicrobial agents. Ammar et al. (2004) noted the synthesis of novel pyrimidine derivatives and their antimicrobial efficacy, indicating the chemical's versatility in medical applications (Ammar et al., 2004).
• Antiproliferative activities against human cancer cell lines have also been observed in pyrimidine derivatives, highlighting their potential in cancer research. Mallesha et al. (2012) synthesized new pyrimidin-4-one derivatives and evaluated their antiproliferative effect, identifying compounds with significant activity (Mallesha et al., 2012).

Chemical Interactions and Mechanisms

• Studies on the interaction of pyrimidine derivatives with DNA have shed light on their potential mechanisms of action, including intercalation and groove-binding, which are crucial for understanding their biological effects. Wilson et al. (1990) explored the DNA interactions of certain aromatic compounds with terminal piperazino substituents, providing insights into their potential as anticancer agents (Wilson et al., 1990).

Novel Syntheses and Derivatives

• The development of novel synthetic routes and derivatives of pyrimidine compounds continues to be a significant area of research, aiming to enhance their biological activities and applications. For example, the synthesis of thieno[2,3-d]pyrimidine derivatives bearing a sulfonylurea moiety has been reported, showcasing the chemical versatility and potential for the development of new pharmacological agents (Chen et al., 2014).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, and is typically relevant for drugs or bioactive compounds. Without more context, it’s hard to speculate on the mechanism of action of this compound.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology, among others.